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Cat. No.: B057078 Get Quote

An In-depth Technical Guide to 2-Iodotoluene for Researchers and Drug Development

Professionals

Introduction
2-Iodotoluene, also known as 1-iodo-2-methylbenzene, is an aromatic organic compound with

the chemical formula C₇H₇I. It serves as a crucial building block and intermediate in organic

synthesis, particularly in the pharmaceutical and agrochemical industries. Its utility stems from

the reactivity of the carbon-iodine bond, which readily participates in various cross-coupling

reactions to form new carbon-carbon and carbon-heteroatom bonds. This guide provides a

comprehensive overview of the commercial availability, key suppliers, and practical applications

of 2-iodotoluene for professionals in research and drug development.

Commercial Availability and Suppliers
2-Iodotoluene is readily available from a multitude of chemical suppliers, catering to both

research and bulk-scale requirements. The compound is typically offered at a purity of 98% or

higher. Below is a summary of prominent suppliers and their typical offerings.
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Supplier Purity
Available
Quantities

Additional Notes

Sigma-Aldrich (Merck) 98%[1][2][3]
5 g, 25 g, Bulk

inquiries welcome[1]

Often stabilized with

copper.[4]

Fisher Scientific

(Thermo Scientific

Chemicals)

98%[5][6]

25 g, 25 mL, Bulk

inquiries welcome[5]

[6]

Legacy Acros

Organics product.[5]

Apollo Scientific 98%[7]
25 g, 100 g, 500 g, 2.5

kg, 10 kg[7]

UK-based supplier

with international

shipping.

Strem Chemicals min. 98%[8]
25 g, 100 g, Bulk

quotes available[8]

Product of Ascensus

Specialties LLC.[8]

Tokyo Chemical

Industry (TCI)
>98.0% (GC)[9][10]

25 mL, 500 mL, Bulk

quotes available

Stabilized with copper

chip.[9][10]

Santa Cruz

Biotechnology
Research Grade

Inquire for

quantities[11]

Primarily for research

use.[11]

Cefa-Cilinas Biotics

Pvt. Ltd.

Commercial, Pharma,

Industrial Grade

MOQ: 25 kg; 50 kg to

250 kg drums[12]

Indian manufacturer

and exporter.[12]

Infinium Pharmachem

Limited
≥96% Inquire for quantities

Stabilized with copper.

[4]

Otto Chemie Pvt. Ltd. 98%
Inquire for

quantities[13]

Indian supplier,

provides Certificate of

Analysis.[13]

Tosoh Europe B.V. Fine Chemicals Grade
Inquire for

quantities[14]

Part of a wide range

of iodinated products.

[14]

Physicochemical Properties
A summary of the key physical and chemical properties of 2-iodotoluene is presented below.
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Property Value Reference

CAS Number 615-37-2 [1][8][11]

Molecular Formula C₇H₇I [11][15]

Molecular Weight 218.03 g/mol [1][11][15]

Appearance
Clear, colorless to pale-yellow

or red liquid
[8][9][10]

Boiling Point 211-212 °C [14]

Density 1.713 g/mL at 25 °C [1][3]

Refractive Index n20/D 1.608 [1][2][3]

Flash Point 90 °C (194 °F) - closed cup [1][8]

Solubility
Insoluble in water; soluble in

benzene, alcohol, ether.[4]

Experimental Protocols: Application in Cross-
Coupling Reactions
2-Iodotoluene is a versatile substrate for various palladium-catalyzed cross-coupling reactions,

which are fundamental transformations in modern organic synthesis and drug discovery. These

reactions, such as the Suzuki, Sonogashira, Heck, and Buchwald-Hartwig amination, enable

the construction of complex molecular architectures.

Detailed Methodology: Sonogashira Coupling of 2-
Iodotoluene
The Sonogashira coupling reaction is a powerful method for the formation of carbon-carbon

bonds between a terminal alkyne and an aryl or vinyl halide. The following protocol is a

representative example of a Sonogashira coupling reaction using an aryl iodide like 2-
iodotoluene.

Reaction Scheme:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://uhmreactiondynamics.org/publication_papers/p600.pdf
https://www.organic-chemistry.org/abstracts/lit3/828.shtm
https://www.chemicalbook.com/synthesis/2-iodotoluene.htm
https://www.chemicalbook.com/synthesis/2-iodotoluene.htm
https://en.wikipedia.org/wiki/Ullmann_condensation
https://uhmreactiondynamics.org/publication_papers/p600.pdf
https://www.chemicalbook.com/synthesis/2-iodotoluene.htm
https://en.wikipedia.org/wiki/Ullmann_condensation
https://www.organic-chemistry.org/abstracts/lit3/828.shtm
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Buchwald-Hartwig_Amination
https://www.researchgate.net/publication/273829126_Biphenyls_and_their_derivatives_as_synthetically_and_pharmacologically_important_aromatic_structural_moieties
https://en.wikipedia.org/wiki/Iodotoluene
https://uhmreactiondynamics.org/publication_papers/p600.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9301730/
https://uhmreactiondynamics.org/publication_papers/p600.pdf
https://arabjchem.org/biphenyls-and-their-derivatives-as-synthetically-and-pharmacologically-important-aromatic-structural-moieties/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9301730/
https://uhmreactiondynamics.org/publication_papers/p600.pdf
https://www.organic-chemistry.org/abstracts/lit3/828.shtm
https://www.organic-chemistry.org/namedreactions/buchwald-hartwig-reaction.shtm
https://www.benchchem.com/product/b057078?utm_src=pdf-body
https://www.benchchem.com/product/b057078?utm_src=pdf-body
https://www.benchchem.com/product/b057078?utm_src=pdf-body
https://www.benchchem.com/product/b057078?utm_src=pdf-body
https://www.benchchem.com/product/b057078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

2-Iodotoluene

Terminal alkyne (e.g., Phenylacetylene)

Palladium catalyst (e.g., Bis(triphenylphosphine)palladium(II) dichloride, Pd(PPh₃)₂Cl₂)

Copper(I) cocatalyst (e.g., Copper(I) iodide, CuI)

Base (e.g., Triethylamine, TEA)

Anhydrous solvent (e.g., Toluene or THF/DMA mixture)

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Reaction Setup: To a dry round-bottom flask or Schlenk tube equipped with a magnetic stir

bar and a condenser, add the aryl halide (e.g., 2-iodotoluene, 1.0 mmol, 1.0 eq).

Reagent Addition: Under an inert atmosphere (e.g., Argon or Nitrogen), add the palladium

catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.02 mmol, 2 mol%) and the copper(I) iodide (0.01 mmol, 1

mol%).

Solvent and Base: Add the anhydrous solvent (e.g., 10 mL of toluene) and the anhydrous

base (e.g., triethylamine, 2.0 mmol, 2.0 eq) to the flask.

Alkyne Addition: Add the terminal alkyne (e.g., phenylacetylene, 1.2 mmol, 1.2 eq) to the

reaction mixture.

Reaction Conditions: Stir the reaction mixture at room temperature for 30 minutes, then heat

to 70°C. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is

typically complete within 2-4 hours.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the

mixture with a suitable organic solvent (e.g., ethyl acetate, 20 mL) and wash with water (2 x

15 mL) and brine (15 mL).
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Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

magnesium sulfate), filter, and concentrate under reduced pressure to obtain the crude

product.

Purification: Purify the crude product by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to afford the pure coupled

product.

Visualizing Experimental Workflows
Understanding the logical flow of an experimental procedure is critical for reproducibility and

troubleshooting. The following diagram, generated using the DOT language, illustrates the key

steps in a typical Sonogashira coupling workflow.

Reaction Preparation Reaction Execution Work-up & Purification

Dry Glassware Add 2-Iodotoluene,
Catalysts & Base

Under Inert
Atmosphere Add Anhydrous

Solvent
Add Terminal

Alkyne
Stir at RT
(30 min)

Heat to 70°C
(2-4 hours) Monitor by TLC Cool to RT Dilute & Extract Dry Organic Layer Concentrate Column

Chromatography final_productPure Product

Click to download full resolution via product page

Caption: Workflow for a typical Sonogashira cross-coupling reaction.

Safety and Handling
2-Iodotoluene is considered a hazardous substance. It is a combustible liquid and causes skin

and serious eye irritation.[16][17] It may also cause respiratory irritation.[17] When handling this

chemical, it is imperative to use appropriate personal protective equipment (PPE), including

safety goggles, chemical-resistant gloves, and a lab coat.[17] All work should be conducted in a

well-ventilated fume hood.[17] In case of fire, use "alcohol" foam, dry chemical, or carbon

dioxide extinguishers.[17] For detailed safety information, always refer to the Safety Data Sheet

(SDS) provided by the supplier.[16][17]

Conclusion
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2-Iodotoluene is a readily available and versatile reagent that plays a significant role in

modern organic synthesis, particularly in the development of new pharmaceutical agents. Its

commercial availability from a range of suppliers in various quantities and purities makes it

accessible for both small-scale research and larger-scale production. A thorough understanding

of its properties, safe handling procedures, and its application in robust synthetic

methodologies like the Sonogashira coupling is essential for researchers and drug

development professionals aiming to leverage its synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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